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Compound of Interest

Compound Name: thietan-3-ol

Cat. No.: B1346918

An In-depth Technical Guide to Thietan-3-ol: Properties, Synthesis, and Applications

Introduction

Thietan-3-ol is a four-membered, sulfur-containing heterocyclic compound that has garnered
increasing interest in medicinal chemistry and drug development.[1][2] Unlike its more
extensively studied oxygen-containing analogue, oxetane-3-ol, the thietane ring has received
comparatively limited attention until recently.[2] Emerging research, however, highlights its
potential as a versatile building block and a bioisosteric replacement for other functional
groups, notably the carboxylic acid moiety.[3][4][5] This guide provides a comprehensive
overview of the physical and chemical properties of thietan-3-ol, detailed experimental
protocols, and its applications for researchers, scientists, and drug development professionals.

Physical and Chemical Properties

Thietan-3-ol is typically a liquid at room temperature.[6] Its structure, featuring a hydroxyl
group on the four-membered thietane ring, imparts a unique combination of polarity and
conformational constraint. These characteristics are central to its utility in modifying the
physicochemical properties of parent molecules in drug design.

Core Properties of Thietan-3-ol
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Property Value Source
CAS Number 10304-16-2 [71[8][9]
Molecular Formula C3HeOS [71[8]
Molecular Weight 90.15 g/mol [7]

Monoisotopic Mass

90.01393598 Da

[7](8]

Physical Form

Liquid

[6]

pKa 13.55 + 0.20 (Predicted) [8]
Topological Polar Surface Area  45.5 A2 [71[8]
Hydrogen Bond Donor Count 1 [8]
Hydrogen Bond Acceptor

C)(;untg p § 18]
Complexity 33.9 [71[8]

Spectral Data

Spectroscopic analysis is crucial for the identification and characterization of thietan-3-ol. Key

spectral data are summarized below.

Spectroscopy Type

Key Features

1H NMR (400 MHz, DMSO-ds)

5 5.78 (d, 1H), 4.62 (m, 1H), 3.21 (dd, 2H), 3.09

(dd, 2H)[10]

13C NMR

Data available on spectral databases.[7]

Mass Spectrometry (GC-MS)

m/z top peak: 90.[7] In some instances,

fragmentation leads to [M — OH]* instead of [M

+ HJ*.[11]

Infrared (IR) Spectroscopy

Vapor phase IR spectra are available on

spectral databases.[7]
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Synthesis and Experimental Protocols

Thietan-3-ol can be synthesized through various routes, often starting from readily available
precursors like epichlorohydrin or thietan-3-one.

Synthesis of Thietan-3-ol from Thietan-3-one
(Reduction)

A common laboratory-scale synthesis involves the reduction of thietan-3-one.
Experimental Protocol:

e Dissolve thietan-3-one (1.00 g, 11.35 mmol) in a mixture of dichloromethane (8 mL) and
methanol (2 mL).[10]

e Cool the stirred solution to 0-5 °C.[10]
e Add sodium borohydride (1.28 g, 34.00 mmol) in portions.[10]
 Allow the reaction mixture to warm to 25-30 °C and stir for 5 hours.[10]

e Upon reaction completion, filter the mixture and concentrate it under reduced pressure to
yield thietan-3-ol as a colorless oil (yield: 0.90 g, 88%).[10]

Synthesis from 2-(chloromethyl)oxirane
(Epichlorohydrin)

This method involves the reaction of epichlorohydrin with a sulfur source.
Experimental Protocol:

e Prepare an aqueous solution of potassium hydroxide (43.70 g, 778.00 mmol) in water (200
mL).[10]

e Purge hydrogen sulfide gas (44.19 g, 1296.00 mmol) through the solution at 10-15 °C for 1
hour.[10]

e Add 2-(chloromethyl)oxirane (30.00 g, 324.00 mmol) to the reaction mixture.[10]
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e Stir the resulting mixture at 60 °C for 16 hours.[10]

o After completion, extract the reaction mixture with ethyl acetate (250 mL).[10]

e The organic layer is then processed to isolate thietan-3-o0l.[10]

A similar procedure using barium hydroxide (Ba(OH)2) as the base has also been reported.[12]

General Synthesis Workflow for Thietan-3-ol

Route 1: Reduction Route 2: Ring Opening & Cyclization

Thietan-3-one 2-(chloromethyl)oxirane

NaBH4, CH2CI2/MeOH H2S, Base (e.g., KOH)

Thietan-3-ol

Reduction

Thietan-3-ol

Click to download full resolution via product page

Caption: Common synthetic routes to thietan-3-ol.

Chemical Reactivity and Applications

Thietan-3-ol undergoes a variety of chemical transformations, making it a versatile
intermediate in organic synthesis.[13]

Key Chemical Reactions
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Oxidation: The sulfur atom in thietan-3-ol can be oxidized to form the corresponding
sulfoxides and sulfones.[13] For instance, oxidation with m-chloroperoxybenzoic acid
(mCPBA) yields thietan-3-ol 1,1-dioxide.[11][14]

Reduction: Reduction reactions can convert the alcohol to a thiol.[13]
Substitution: It can react with halides to form thioethers.[13]

Addition: The molecule can participate in addition reactions with alkenes and alkynes.[13]
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Key Chemical Reactions of Thietan-3-ol

Thietan-3-ol

Sulfoxide Thietan-3-ol 1,1-dioxide Thioether
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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